Cas no 856099-91-7 (2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid
• CAS No: 856099-91-7
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6093183
• PubChem ID: 44718731
• Update Time: 2025-10-29

2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid
• 856099-91-7
• EN300-1831143
• CS-0344226
• 2-(1-Methyl-1h-pyrrol-2-yl)succinic acid

• Inchi： 1S/C9H11NO4/c1-10-4-2-3-7(10)6(9(13)14)5-8(11)12/h2-4,6H,5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： LEGYKLQNLRPVMZ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 124 °C (decomp)
• Boiling Point: 327.0±27.0 °C(Predicted)
• pka: 3.77±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid

2-(1-methyl-1H-pyrrol-2-yl)butanedioic Acid: A Comprehensive Overview

2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid (CAS No. 856099-91-7) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a detailed overview of the compound, including its chemical structure, physical properties, synthesis methods, and potential applications.

Chemical Structure and Physical Properties

2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid is a derivative of butanedioic acid (also known as succinic acid) with a 1-methyl-1H-pyrrole substituent attached to the second carbon atom of the butanedioic acid chain. The molecular formula of this compound is C₉H₁₂N₂O₄, and its molecular weight is approximately 204.19 g/mol. The compound exhibits a white crystalline solid form at room temperature and is soluble in water and common organic solvents such as ethanol and methanol.

The presence of the pyrrole ring and the carboxylic acid groups in the structure of 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid confers unique chemical properties to the molecule. The pyrrole ring is known for its aromaticity and electron-donating properties, which can influence the reactivity and stability of the compound. The carboxylic acid groups, on the other hand, provide acidic properties and can participate in various chemical reactions, such as esterification, amidation, and metal complex formation.

Synthesis Methods

The synthesis of 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-methylpyrrole with an appropriate dicarboxylic acid precursor, followed by functional group transformations to introduce the desired substituents. For example, a typical synthetic route might involve the following steps:

1. Nucleophilic addition of 1-methylpyrrole to a suitable electrophilic dicarboxylic acid derivative.
2. Acid-catalyzed cyclization to form the pyrrole-substituted butanedioic acid intermediate.
3. Purification and characterization of the final product using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid. For instance, catalytic methods using transition metals or organocatalysts have been explored to improve yield and reduce byproduct formation.

Potential Applications

The unique chemical structure of 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid makes it a valuable building block for various applications in pharmaceuticals, materials science, and chemical synthesis.

• Pharmaceuticals: The compound has shown promise as a precursor for the synthesis of bioactive molecules with potential therapeutic applications. Recent studies have investigated its use in developing new drugs for treating neurological disorders, cancer, and inflammatory diseases. The pyrrole ring can serve as a scaffold for introducing bioactive functionalities, while the carboxylic acid groups can enhance solubility and bioavailability.
• Materials Science: The ability to form stable complexes with metal ions makes 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid an attractive candidate for developing functional materials such as metal–organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies.
• Chemical Synthesis: The compound can serve as a versatile intermediate in organic synthesis due to its reactive functional groups. It can be used to synthesize a wide range of derivatives with diverse chemical properties, making it a valuable tool for researchers in academia and industry.

Current Research Trends

The ongoing research on 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid is focused on exploring its potential applications in various fields. For example:

• Bioactive Molecules: Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways. These findings suggest that it could be developed into new anti-inflammatory drugs with improved efficacy and reduced side effects.
• Metal–Organic Frameworks (MOFs): Researchers are investigating the use of this compound as a ligand for constructing MOFs with tunable pore sizes and surface areas. These MOFs have shown promise in gas separation and storage applications due to their high surface area and selective adsorption properties.
• Catalysis: The ability of this compound to form stable complexes with metal ions has led to its use as a ligand in homogeneous catalysis. Studies have shown that these complexes can catalyze various reactions with high efficiency and selectivity, making them valuable catalysts for industrial processes.

In conclusion, 2-(1-methyl-1H-pyrrol-2-yl)butanedioic acid (CAS No. 856099-91-7) is a versatile compound with a wide range of potential applications. Its unique chemical structure makes it an attractive building block for developing new drugs, functional materials, and catalysts. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic research and industrial applications.